Cas no 2361665-53-2 (2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride)

• Product Name: 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride
• CAS No: 2361665-53-2
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 5819763
• PubChem ID: 145867062
• Update Time: 2025-06-15

2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2361665-53-2
• EN300-7436155
• 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid;hydrochloride
• 2-(3-acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride
• Z3787296347
• 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride

• Inchi： 1S/C10H11NO4.ClH/c1-5(12)7-4-6(2-3-8(7)13)9(11)10(14)15;/h2-4,9,13H,11H2,1H3,(H,14,15);1H
• InChI Key： PCJUJFOLSJLBJU-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1C(C)=O)C(C(=O)O)N

Computed Properties

• Exact Mass: 245.0454856g/mol
• Monoisotopic Mass: 245.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride

Comprehensive Overview of 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride (CAS No. 2361665-53-2)

2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS number 2361665-53-2, belongs to the class of amino acid derivatives and features a unique molecular structure combining acetyl, hydroxyl, and amino functional groups. Its hydrochloride salt form enhances solubility, making it particularly valuable for drug discovery and medicinal chemistry applications.

In recent years, the demand for custom synthesis intermediates like 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in metabolic disorders and inflammation-related conditions. The compound's acetylated phenol moiety also attracts attention for potential antioxidant properties, aligning with current trends in anti-aging research and oxidative stress management.

The synthesis of CAS 2361665-53-2 typically involves multi-step organic reactions, with careful control of protecting groups to preserve the aminoacetic acid functionality. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Recent publications suggest potential applications in enzyme inhibition studies, particularly for targets involved in amino acid metabolism, a hot topic in cancer metabolism research.

From a commercial perspective, 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid HCl has gained visibility in high-value chemical catalogs, with suppliers emphasizing its >98% purity grades. The compound's stability profile makes it suitable for long-term storage, addressing common concerns in research material management. Its molecular weight (243.67 g/mol) and structural features frequently appear in QSAR modeling discussions, particularly in computational chemistry forums.

Ongoing studies investigate the structure-activity relationship of this compound's derivatives, with particular interest in how the hydroxyphenyl group influences bioavailability. These investigations align with current pharmaceutical industry priorities around oral drug development and prodrug design. The scientific community also examines its potential as a fluorescence probe precursor, given the conjugated system in its structure.

Regulatory aspects of 2361665-53-2 comply with standard laboratory chemical guidelines, with proper handling focusing on pH control due to its hydrochloride nature. The compound's safety data sheet information remains a frequently searched topic among laboratory personnel, reflecting growing emphasis on research workplace safety standards worldwide.

In analytical applications, 2-(3-Acetyl-4-hydroxyphenyl)-2-aminoacetic acid hydrochloride serves as a valuable reference standard for method development, particularly in reverse-phase chromatography. Its UV absorption characteristics make it suitable for photometric detection studies, a technique gaining renewed interest with advancements in microplate reader technologies.

The future research trajectory for this compound likely involves exploration of its metal-chelating properties, given the presence of both phenolic and carboxylic acid groups. This direction aligns with increasing interest in multifunctional pharmaceutical agents and diagnostic contrast agents. Additionally, its potential in peptide mimetics design continues to attract attention from bioconjugation chemistry specialists.